Cas no 663175-95-9 (Benzoic acid, 2-[[(3-nitrophenyl)sulfonyl]amino]-, ethyl ester)

• Product Name: Benzoic acid, 2-[[(3-nitrophenyl)sulfonyl]amino]-, ethyl ester
• CAS No: 663175-95-9
• MF: C₁₅H₁₄N₂O₆S
• MW: 350.346462726593
• CID: 1707595
• Update Time: 2024-08-31

Benzoic acid, 2-[[(3-nitrophenyl)sulfonyl]amino]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-[[(3-nitrophenyl)sulfonyl]amino]-, ethyl ester

• Inchi： 1S/C15H14N2O6S/c1-2-23-15(18)13-8-3-4-9-14(13)16-24(21,22)12-7-5-6-11(10-12)17(19)20/h3-10,16H,2H2,1H3
• InChI Key： LHBALCBDWBJJLC-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=CC=CC=C1NS(C1=CC=CC([N+]([O-])=O)=C1)(=O)=O

Computed Properties

• Exact Mass: 350.05732

Experimental Properties

• Density: 1.431±0.06 g/cm3(Predicted)
• Boiling Point: 521.3±60.0 °C(Predicted)
• PSA: 115.61
• pka: 7.23±0.10(Predicted)